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Compound of Interest

Compound Name: Ac-D-Arg-OH
CAS No.: 2389-86-8
Cat. No.: B556446
Get Quote

Executive Summary

-Acetyl-D-Arginine (Ac-D-Arg-OH) represents a specialized amino acid derivative that bridges
the gap between native biological recognition and synthetic metabolic stability.[1] Unlike its L-
isomer, Ac-D-Arg-OH resists canonical proteolytic degradation; unlike free D-Arginine, its N-
acetylation grants it immunity to D-amino acid oxidases (DAAO). This guide details the
molecular mechanisms governing its interactions with nucleic acids, lipid bilayers, and
enzymes, providing actionable protocols for validating its utility in peptidomimetic therapeutics.

[2]
Molecular Architecture & Physicochemical
Identity[3]

The utility of Ac-D-Arg-OH stems from its unique combination of a highly basic guanidinium
side chain and an inverted stereocenter protected by acetylation.

Structural Specifications
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Property Value Critical Note

Formula --

Monoisotopic mass for MS
MW 216.24 g/mol o
validation.

i ] Induces "kink" in
D (R-configuration at

Stereochemistry -helical structures if placed

-carbon) ]
mid-sequence.
Remains protonated (positively
Side Chain pKa ~12.48 charged) at all physiological
pH levels.[2]
High solubility due to ionic side
Solubility Water (>100 mg/mL), DMSO chain; critical for stock solution

prep.[2]

The Guanidinium Advantage

The core functional unit is the guanidinium group. It is planar and Y-shaped, allowing it to form
bidentate hydrogen bonds with oxoanions (phosphates, sulfates, carboxylates).[2] This
interaction is strictly directional and stronger than simple ammonium-based electrostatic
attractions (like Lysine), making Ac-D-Arg-OH a superior probe for phosphate binding in
DNA/RNA targeting.

Enzymatic Stability & Metabolic Resistance

The primary value proposition of Ac-D-Arg-OH in drug design is its "double-lock" resistance
mechanism.

The Double-Lock Mechanism

» Protease Resistance (The Stereochemical Lock): Serine proteases like Trypsin contain a
chiral specificity pocket (S1) designed to accommodate L-Arginine.[2] The D-configuration of
Ac-D-Arg-OH creates steric clashes within the active site, preventing the catalytic triad (His-
Asp-Ser) from accessing the scissile bond.
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» Oxidase Resistance (The N-Acetyl Lock): D-Amino Acid Oxidase (DAAO) is the primary
metabolic clearance pathway for free D-amino acids in the kidney and brain. DAAO requires
a free

-amino group to initiate oxidative deamination.[2] The N-acetyl group of Ac-D-Arg-OH
effectively blocks this reaction, rendering the molecule metabolically inert compared to free
H-D-Arg-OH.

Protocol: Comparative Proteolytic Stability Assay
Objective: Quantify the half-life (

) extension of Ac-D-Arg-OH containing peptides vs. L-analogs.

Materials:

Enzyme: Trypsin (Bovine Pancreatic), sequencing grade.[2]

Substrate: Ac-D-Arg-OH (Test) and Ac-L-Arg-OH (Control).

Buffer: 50 mM Tris-HCI, 1 mM

,pH 7.8.

Detection: RP-HPLC (C18 column) at 214 nm.[2]

Workflow:

o Preparation: Dissolve substrates to 1 mM in Buffer. Prepare Trypsin stock at 10
g/mL.[2]

 Incubation: Mix Substrate and Enzyme at a 100:1 (w/w) ratio. Incubate at 37°C.

o Sampling: Aliquot 50

L at

min.
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e Quenching: Immediately add 5

L of 10% TFA to stop the reaction.

e Analysis: Inject onto HPLC. Monitor the disappearance of the parent peak.
Data Analysis: Plot

vs. time. The slope
yields

[2]

o Expected Result: Ac-L-Arg-OH degrades rapidly (

min).[2] Ac-D-Arg-OH shows <5% degradation after 24 hours.

Visualization: Stability Logic Flow
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Substrate Selection
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Figure 1: Mechanistic workflow demonstrating the stereochemical basis for Ac-D-Arg-OH
proteolytic resistance.

Biomolecular Interactions: Nucleic Acids &
Membranes[1]
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Ac-D-Arg-OH is frequently used to probe electrostatic interactions without the confounding
variable of degradation.

Interaction Mechanism

The guanidinium group acts as a "molecular claw."

 DNA/RNA Binding: It forms a specific salt bridge geometry with phosphate backbones.[2]
The D-isomer is often used in "retro-inverso" peptides to mimic the side-chain topology of L-
peptides while maintaining the backbone stability.

o Membrane Translocation: Like L-Arg, Ac-D-Arg-OH can associate with negatively charged
phospholipid headgroups. However, D-Arg rich peptides (e.g., D-Tat) often show higher
internalization rates because they are not trapped or degraded by surface proteases before
entry.[2]

Protocol: Isothermal Titration Calorimetry (ITC)

Objective: Determine the Binding Affinity (

) and Enthalpy (
) of Ac-D-Arg-OH binding to a model RNA aptamer.

Parameters:

Cell Reagent: RNA Aptamer (e.g., TAR RNA) at 10

M in folding buffer.[2]

Syringe Reagent: Ac-D-Arg-OH at 150

M (15x concentration).

Temperature: 25°C.

Stir Speed: 750 rpm.

Steps:
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o Note: If

Degas: Thoroughly degas both solutions to prevent bubble formation.[2]
Titration: Perform 20 injections of 2

L each, spaced 180 seconds apart.

Blank Subtraction: Perform a "buffer-into-buffer" control and subtract this heat of dilution.

Fitting: Fit data to a "One Set of Sites" model.

is low (entropy-driven binding), the guanidinium-phosphate interaction is likely dominated
by water release (solvent entropy gain).[2]

Visualization: Interaction Network
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Figure 2: Interaction network showing the primary binding partners of the guanidinium moiety.

Synthetic Considerations & Quality Control

When utilizing Ac-D-Arg-OH in Solid Phase Peptide Synthesis (SPPS), specific challenges
arise due to steric bulk.

Coupling Efficiency
Arginine is notoriously difficult to couple due to the bulky side chain protecting group (usually
Pbf or Pmc).[2]

 Recommendation: Use double coupling cycles.

o Activation: Use HATU/HOALt or DIC/Oxyma Pure.[2] Avoid standard HBTU if the sequence is
sterically crowded.

o Racemization Risk: While D-Arg is the desired product, activating the carboxyl group can
sometimes lead to partial racemization back to L-Arg (or loss of chiral purity) if base
concentration (DIEA) is too high. Maintain base:activator ratio at 1:1 or 2:1 max.[2]

Quality Control (Chiral HPLC)

To ensure the D-configuration is maintained:

e Column: Chiralpak ZWIX(+) or Crownpak CR(+).[2]

o Mobile Phase: Methanol/Acetonitrile with 50mM Formic Acid.[2]

o Standard: Co-inject with authentic Ac-L-Arg-OH to confirm separation of enantiomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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